Cas no 80573-72-4 (3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-)

80573-72-4 structure
Product name:3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-
- 3-Cyclohexene-1-carboxylicacid,5-amino-,(1R,5R)-rel-(9CI)
- cis-5-Amino-cyclohex-3-enecarboxylic acid
- 80573-72-4
- rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid
- AKOS006351404
- EN300-367593
-
- Inchi: InChI=1S/C7H11NO2/c8-6-3-1-2-5(4-6)7(9)10/h1,3,5-6H,2,4,8H2,(H,9,10)/t5-,6+/m1/s1
- InChI Key: QOUDZMWPQSGONB-RITPCOANSA-N
- SMILES: C1C=CC(CC1C(=O)O)N
Computed Properties
- Exact Mass: 141.078978594g/mol
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3Ų
- XLogP3: -2.4
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1301100-5g |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 5g |
$7835 | 2024-07-28 | |
Enamine | EN300-367593-5.0g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 5.0g |
$6545.0 | 2023-03-02 | ||
eNovation Chemicals LLC | Y1301100-250mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 250mg |
$890 | 2024-07-28 | |
eNovation Chemicals LLC | Y1301100-100mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 100mg |
$555 | 2024-07-28 | |
Enamine | EN300-367593-2.5g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 95% | 2.5g |
$4424.0 | 2023-11-13 | |
Enamine | EN300-367593-10.0g |
rac-(1R,5R)-5-aminocyclohex-3-ene-1-carboxylic acid |
80573-72-4 | 10.0g |
$9704.0 | 2023-03-02 | ||
eNovation Chemicals LLC | Y1301100-100mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 100mg |
$555 | 2025-02-18 | |
eNovation Chemicals LLC | Y1301100-50mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 50mg |
$340 | 2025-02-18 | |
eNovation Chemicals LLC | Y1301100-250mg |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 250mg |
$890 | 2025-02-18 | |
eNovation Chemicals LLC | Y1301100-5g |
cis-5-Amino-cyclohex-3-enecarboxylic acid |
80573-72-4 | 95% | 5g |
$7835 | 2025-02-18 |
3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel- Related Literature
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
-
T. Yotoriyama,I. Nishiyama,Y. Suzuki,A. Goto,Y. Nagashima,T. Hyodo Phys. Chem. Chem. Phys., 2014,16, 26991-26996
-
Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
80573-72-4 (3-Cyclohexene-1-carboxylicacid, 5-amino-, (1R,5R)-rel-) Related Products
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